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Compound of Interest

Compound Name: Apoptosis inducer 33

Cat. No.: B11118168

For Researchers, Scientists, and Drug Development Professionals

Introduction

"Apoptosis Inducer 33," identified as Compound 33, is a novel C-14 sulfonate derivative of
tetrandrine. It has demonstrated significant pro-apoptotic effects in hepatocellular carcinoma
(HCC) cells. This document provides detailed application notes and protocols for the
experimental use of Compound 33, summarizing quantitative data, outlining experimental
methodologies, and visualizing key cellular pathways.

Quantitative Data Summary

The following tables provide a summary of the effective concentrations and dosages of
Compound 33 and its parent compound, tetrandrine, in various experimental setups.

Table 1: In Vitro Concentrations of Compound 33 for Apoptosis Induction in HCC Cells

Cell Line Concentration Range Observed Effect

Dose-dependent increase in
HepG-2 1-4uM ]
apoptosis.[1]

Dose-dependent increase in
SMMC-7721 1-4uM _
apoptosis.[1]
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Table 2: In Vivo Dosage of Tetrandrine and its Derivatives in Mouse Models

Administration

Observed

Compound Dosage Animal Model
Route Effect
Inhibition of
MDA-MB-231
) ) tumor growth
Tetrandrine 2 mg/mouse/day  breast cancer Intragastric ] )
] and induction of
xenograft mice ]
apoptosis.[2]
Panc-1
) pancreatic Reduction in
Tetrandrine 25 mg/kg/day Oral
cancer xenograft tumor growth.[3]
mice
Female BALB/c 90 mg/kg/day
30, 90, 150 , _
) mice (sub- considered a
Tetrandrine mg/kg/day for 14 Intravenous

days

chronic toxicity
study)

safe application
dose.[4]

Note: In vivo data for the specific "Compound 33" is not yet available. The provided data for

tetrandrine and its derivatives can be used as a starting point for dose-ranging studies, but

optimization for Compound 33 is necessary.

Signaling Pathway of Tetrandrine Derivatives

Tetrandrine and its derivatives, including Compound 33, induce apoptosis through a multi-

faceted mechanism involving the intrinsic mitochondrial pathway and modulation of other key

signaling cascades.
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Seed and Culture Cells

Treat with Compound 33
0,1, 2,4 uM)

:

Incubate for 24-48h

:

Harvest Cells
(Adherent + Floating)

:

Wash with Cold PBS

:

Resuspend in 1X Binding Buffer

:

Add Annexin V-FITC and PI

:

Incubate 15 min at RT (Dark)

Analyze by Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11118168?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/ar/es/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://www.thermofisher.com/ar/es/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7345956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7345956/
https://www.mdpi.com/1422-0067/23/9/5280
https://www.mdpi.com/1422-0067/23/9/5280
https://pubmed.ncbi.nlm.nih.gov/26514966/
https://pubmed.ncbi.nlm.nih.gov/26514966/
https://www.benchchem.com/product/b11118168#apoptosis-inducer-33-dosage-and-concentration-for-experiments
https://www.benchchem.com/product/b11118168#apoptosis-inducer-33-dosage-and-concentration-for-experiments
https://www.benchchem.com/product/b11118168#apoptosis-inducer-33-dosage-and-concentration-for-experiments
https://www.benchchem.com/product/b11118168#apoptosis-inducer-33-dosage-and-concentration-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11118168?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11118168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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